Cas no 1213029-99-2 (Benzenemethanamine, α-methyl-2-(1-pyrrolidinyl)-, (αR)-)

• Product Name: Benzenemethanamine, α-methyl-2-(1-pyrrolidinyl)-, (αR)-
• CAS No: 1213029-99-2
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 6287752
• Update Time: 2025-11-05

Benzenemethanamine, α-methyl-2-(1-pyrrolidinyl)-, (αR)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, α-methyl-2-(1-pyrrolidinyl)-, (αR)-
• (1r)-1-(2-(Pyrrolidin-2-yl)phenyl)ethan-1-amine

• Inchi： 1S/C12H18N2/c1-10(13)11-6-2-3-7-12(11)14-8-4-5-9-14/h2-3,6-7,10H,4-5,8-9,13H2,1H3/t10-/m1/s1
• InChI Key： OFNWSZAIMUYXAI-SNVBAGLBSA-N
• SMILES： [C@@H](C1C=CC=CC=1N1CCCC1)(N)C

Experimental Properties

• Density: 1.050±0.06 g/cm3(Predicted)
• Boiling Point: 314.6±25.0 °C(Predicted)
• pka: 9.69±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on Benzenemethanamine, α-methyl-2-(1-pyrrolidinyl)-, (αR)-

Benzenemethanamine, α-methyl-2-(1-pyrrolidinyl)-, (αR)- (CAS No. 1213029-99-2): A Comprehensive Overview in Modern Chemical Biology

Benzenemethanamine, α-methyl-2-(1-pyrrolidinyl)-, (αR)-, identified by its CAS number 1213029-99-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and biochemical studies. The presence of a benzenemethanamine core with an α-methyl group and a 1-pyrrolidinyl substituent makes it a versatile scaffold for further chemical modifications and biological evaluations.

The< strong>α-methyl group in the molecule introduces a chiral center, which is crucial for the development of enantiomerically pure compounds. Chirality plays a pivotal role in the pharmacological activity of many drugs, as the biological response to a molecule can be highly dependent on its stereochemistry. The (αR) configuration specifically indicates the orientation of the methyl group relative to the chiral center, which is essential for understanding its interactions with biological targets.

The< strong>1-pyrrolidinyl substituent adds another layer of complexity to the compound, providing a nitrogen-rich environment that can interact with various biological systems. Pyrrolidine derivatives are well-known for their role in medicinal chemistry due to their ability to mimic natural amino acid structures and their potential to enhance binding affinity to biological receptors. This feature makes< strong>Benzenemethanamine, α-methyl-2-(1-pyrrolidinyl)-, (αR)- a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel scaffolds that can be modified to target specific biological pathways. The< strong>CAS number 1213029-99-2 identifies this compound as a unique entity within the chemical space, and its structural features make it an attractive candidate for further research. Studies have shown that compounds with similar structural motifs can exhibit potent activity against various therapeutic targets, including enzymes and receptors involved in metabolic disorders and neurological diseases.

The synthesis of< strong>Benzenemethanamine, α-methyl-2-(1-pyrrolidinyl)-, (αR)- involves intricate organic transformations that require careful optimization to achieve high yields and enantiomeric purity. The introduction of the< strong>α-methyl group and the< strong>1-pyrrolidinyl substituent necessitates precise control over reaction conditions to ensure the desired stereochemical outcome. Advances in synthetic methodologies have enabled researchers to access complex molecules like this one more efficiently, paving the way for rapid discovery and development.

Beyond its synthetic significance, this compound has potential applications in biochemical research. The interaction between small molecules and biological targets is often governed by non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-stacking. The presence of aromatic rings and nitrogen-containing heterocycles in< strong>Benzenemethanamine, α-methyl-2-(1-pyrrolidinyl)-, (αR)- suggests that it may form stable complexes with proteins and other biomolecules. Such interactions are fundamental to understanding drug-receptor binding mechanisms and designing molecules with improved pharmacological properties.

The< strong>CAS number 1213029-99-2 serves as a unique identifier for this compound, facilitating its use in databases and literature searches. Researchers can easily locate relevant information about its synthesis, properties, and applications by referencing this number. This standardized system ensures consistency across scientific publications and databases, making it easier for scientists to collaborate and share knowledge.

In conclusion, Benzenemethanamine, α-methyl-2-(1-pyrrolidinyl)-, (αR)-, CAS No. 1213029-99-2, is a compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it a valuable scaffold for drug development and biochemical studies. The presence of chiral centers and nitrogen-rich heterocycles enhances its versatility and opens up new avenues for exploration. As research continues to advance our understanding of molecular interactions, compounds like this one will play an increasingly important role in the discovery of novel therapeutic agents.